Cas no 7126-64-9 (1H-Indole, 1-butyl-2-phenyl-)

1H-Indole, 1-butyl-2-phenyl- structure
1H-Indole, 1-butyl-2-phenyl- structure
Product Name:1H-Indole, 1-butyl-2-phenyl-
CAS No:7126-64-9
MF:C18H19N
MW:249.350164651871
CID:545801
PubChem ID:11322644
Update Time:2025-04-19

1H-Indole, 1-butyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole, 1-butyl-2-phenyl-
    • 1-butyl-2-phenylindole
    • SCHEMBL9416226
    • DTXSID50462356
    • 7126-64-9
    • Inchi: 1S/C18H19N/c1-2-3-13-19-17-12-8-7-11-16(17)14-18(19)15-9-5-4-6-10-15/h4-12,14H,2-3,13H2,1H3
    • InChI Key: HDGQJGKUAGHVAI-UHFFFAOYSA-N
    • SMILES: N1(C(C2C=CC=CC=2)=CC2C=CC=CC1=2)CCCC

Computed Properties

  • Exact Mass: 249.15187
  • Monoisotopic Mass: 249.151749610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • PSA: 4.93
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